Cas no 1291487-76-7 (3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone)

• Product Name: 3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone
• CAS No: 1291487-76-7
• MF: C₁₇H₁₆Cl₂N₂O₂
• MW: 351.23
• CID: 4916336
• Update Time: 2025-06-08

3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone

• Inchi： 1S/C17H16Cl2N2O2/c1-2-23-12-6-4-11(5-7-12)21-16(15(20)17(21)22)13-8-3-10(18)9-14(13)19/h3-9,15-16H,2,20H2,1H3
• InChI Key： XNTCZJARRKATKW-UHFFFAOYSA-N
• SMILES： C1(=C(C2N(C3=CC=C(C=C3)OCC)C(=O)C2N)C=CC(=C1)Cl)Cl

Additional information on 3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone

3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone (CAS No. 1291487-76-7): An Overview of a Promising Compound in Medicinal Chemistry

3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone (CAS No. 1291487-76-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azetidinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The unique structural features of 3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone make it a promising candidate for further research and development in drug discovery.

The chemical structure of 3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone consists of a four-membered azetidine ring with an amine group at the 3-position, a 2,4-dichlorophenyl substituent at the 4-position, and a 4-ethoxyphenyl group at the 1-position. This arrangement confers the compound with specific pharmacological properties that are of interest to researchers. The presence of the dichlorophenyl and ethoxyphenyl groups enhances the lipophilicity and stability of the molecule, which are crucial factors in determining its bioavailability and metabolic profile.

Recent studies have highlighted the potential of 3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments.

In addition to its anti-inflammatory properties, 3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These results indicate that 3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone has the potential to be developed into an effective anticancer agent.

The pharmacokinetic properties of 3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone have been extensively studied to understand its behavior in biological systems. In animal models, this compound has demonstrated good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The half-life of 3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone is moderate, allowing for once or twice daily dosing regimens in clinical settings.

Toxicity studies have shown that 3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone is well-tolerated at therapeutic doses. No significant adverse effects were observed in preclinical toxicity studies conducted in rodents and non-human primates. However, further investigations are needed to fully assess its safety profile in humans.

The potential therapeutic applications of 3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone have led to several ongoing clinical trials. Phase I trials are currently underway to evaluate the safety and tolerability of this compound in healthy volunteers and patients with specific conditions such as inflammatory diseases and cancer. Preliminary results from these trials have been encouraging, with no major safety concerns reported.

In conclusion, 3-Amino-4-(2,4-dichlorophenyl)-1-(4-ethoxyphenyl)-2-azetidinone (CAS No. 1291487-76-7) is a promising compound with diverse biological activities that make it an attractive candidate for further development in medicinal chemistry. Its anti-inflammatory and anticancer properties, combined with favorable pharmacokinetic and safety profiles, position it as a potential therapeutic agent for various diseases. Ongoing research and clinical trials will provide more insights into its efficacy and safety, paving the way for its potential use as a novel drug in the future.